1,4-Piperazinediethanamine
Overview
Description
1,4-Piperazinediethanamine, also known as 1,4-PDEA, is a synthetic organic compound that belongs to the class of heterocyclic compounds. It is a white, crystalline solid with a molecular weight of 119.17 g/mol and a melting point of 165-167 °C. 1,4-PDEA has a variety of applications, ranging from its use as a reagent in organic synthesis to its role as a biochemical research tool. This article will discuss the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions for 1,4-PDEA research.
Scientific Research Applications
Central Pharmacological Activity : Piperazine derivatives, including 1,4-Piperazinediethanamine, have shown central pharmacological activity, particularly in activating the monoamine pathway. They are researched for their potential as antipsychotic, antidepressant, and anxiolytic drugs (Brito, Moreira, Menegatti, & Costa, 2018).
Treatment of Allergic Rhinitis : A specific 1,4-disubstituted piperazine derivative has been identified as a potential H3 antagonist for the treatment of inflammatory diseases, especially allergic rhinitis (Norman, 2007).
Antidepressant-like Properties : Piperazine derivatives have been studied for their antidepressant-like properties. For instance, a new derivative demonstrated an antidepressant-like effect involving serotonergic and catecholaminergic systems without inhibiting monoamine oxidase activity (Galdino et al., 2015).
Development of Triple Reuptake Inhibitors : Piperazine derivatives have been synthesized and evaluated as potential triple reuptake inhibitors, with the aim of managing central nervous system disorders by regulating monoamine neurotransmitters (Paudel et al., 2017).
Designer Drugs-of-abuse : Certain 1-aryl-piperazine compounds are noted for their selective activation of serotonin receptors, making them potential designer drugs-of-abuse (de Boer et al., 2001).
Peripheral Nervous System Cell Culturing : Piperazine-based poly(amidoamine) hydrogels have been developed as scaffolds for in vitro culturing of peripheral nervous system cells, showing potential for nerve regeneration applications (Mauro et al., 2013).
Biopharmaceutical Applications : Piperazine and its derivatives have been explored as biopharmaceutical materials, showing antimicrobial and antioxidant properties (Saroha, Chhavi, & Sharma, 2020).
Flame Retardant Applications : Piperazine-phosphonates derivatives have been studied for their application as flame retardants on cotton fabric (Nguyen et al., 2014).
Safety and Hazards
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through its aminoethyl groups, but the exact nature of these interactions and the resulting changes are currently unknown .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Biochemical Analysis
Biochemical Properties
Piperazine derivatives are known to interact with various enzymes and proteins, often acting as ligands or inhibitors . The nature of these interactions is largely dependent on the specific structure and functional groups of the piperazine derivative.
Cellular Effects
Other piperazine derivatives have been shown to influence cell function in various ways, such as modulating cell signaling pathways, altering gene expression, and affecting cellular metabolism .
Molecular Mechanism
It is known that piperazine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-[4-(2-aminoethyl)piperazin-1-yl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H20N4/c9-1-3-11-5-7-12(4-2-10)8-6-11/h1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAOXFRSJRCGJLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6064400 | |
Record name | 1,4-Piperazinediethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6531-38-0 | |
Record name | 1,4-Piperazinediethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6531-38-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Piperazinediethylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006531380 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Piperazinediethanamine | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Piperazinediethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Piperazine-1,4-diethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.754 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,4-PIPERAZINEDIETHYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4H2W4524XV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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